Cas no 1694995-77-1 (3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 1694995-77-1
• MF: C₁₀H₁₄ClNS
• MW: 215.74286031723
• CID: 5989879
• PubChem ID: 130488622
• Update Time: 2025-10-29

3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine
• 1694995-77-1
• [3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1968026

• Inchi： 1S/C10H14ClNS/c1-10(2)6(5-12)9(10)7-3-4-8(11)13-7/h3-4,6,9H,5,12H2,1-2H3
• InChI Key： HAXBVRQQZHAEDE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C(CN)C2(C)C)S1

Computed Properties

• Exact Mass: 215.0535483g/mol
• Monoisotopic Mass: 215.0535483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine

3-(5-Chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1694995-77-1): A Comprehensive Overview

3-(5-Chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1694995-77-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 1694995-77-1, is characterized by a cyclopropyl ring substituted with a 5-chlorothiophenyl group and a dimethylamino moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine is particularly intriguing due to the presence of the cyclopropyl ring, which is known for its high reactivity and strain energy. The 5-chlorothiophenyl group adds further complexity and potential for interaction with biological targets. The dimethylamino moiety, on the other hand, can influence the compound's solubility and binding affinity to various receptors.

Recent studies have explored the pharmacological properties of 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The ability of this compound to modulate GPCR activity could have significant implications for the development of new therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine to several GPCRs. The results showed that this compound exhibits high affinity for specific subtypes, suggesting its potential as a lead molecule for drug discovery. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its safety and efficacy.

Beyond GPCR modulation, 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine has also been studied for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide, and there is a continuous need for new therapeutic options. Preliminary data indicate that this compound may inhibit key inflammatory mediators, offering a promising avenue for further investigation.

The synthetic route to produce 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the cyclopropyl ring, introduction of the 5-chlorothiophenyl group, and final functionalization with the dimethylamino moiety. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and scalability.

In terms of safety and toxicity, preliminary assessments suggest that 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine has a favorable profile. However, comprehensive toxicological studies are essential to fully understand its safety in different biological systems. These studies will provide critical data for regulatory approval and clinical development.

The potential applications of 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine extend beyond pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in various chemical and materials science applications. For example, it could be utilized as a building block in the synthesis of more complex molecules or as a functional additive in polymers and coatings.

In conclusion, 3-(5-chlorothiophen-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 1694995-77-1) represents an exciting molecule with diverse potential applications in medicinal chemistry and beyond. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for innovative therapeutic strategies and technological advancements.